

Predicting Sensitivity to Vepdegestrant (ARV-471): A Comparative Guide to Biomarkers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Arv-471
CAS No.: 2229711-68-4
Cat. No.: B8192781

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Vepdegestrant (**ARV-471**) is a first-in-class oral PROteolysis TArgeting Chimera (PROTAC) estrogen receptor (ER) degrader showing significant promise in the treatment of ER-positive (ER+)/HER2-negative (HER2-) breast cancer.^{[1][2][3]} This guide provides a comprehensive comparison of biomarkers for predicting sensitivity to vepdegestrant and alternative therapies, supported by experimental data and detailed protocols.

Mechanism of Action: A Novel Approach to ER Degradation


Vepdegestrant functions as a heterobifunctional molecule that simultaneously binds to the ER and the E3 ubiquitin ligase cereblon (CRBN).^{[1][4]} This proximity induces the ubiquitination and subsequent degradation of the ER by the proteasome.^[2] This mechanism is distinct from selective estrogen receptor degraders (SERDs) like fulvestrant, which induce conformational changes in the ER, leading to its indirect degradation.^{[3][5]} Preclinical studies have demonstrated that vepdegestrant achieves more profound ER degradation (≥90%) compared to fulvestrant.^{[1][6][7]}

Predictive Biomarkers for Vepdegestrant Sensitivity

The primary biomarker that has emerged for predicting sensitivity to vepdegestrant is the presence of ESR1 mutations.[8][9] These mutations are a common mechanism of acquired resistance to aromatase inhibitors.

The Phase 3 VERITAC-2 clinical trial demonstrated a statistically significant and clinically meaningful improvement in progression-free survival (PFS) with vepdegestrant compared to fulvestrant in patients with ESR1-mutant ER+/HER2- advanced or metastatic breast cancer.[8][9][10] However, this benefit was not observed in the intent-to-treat (ITT) population, highlighting the predictive power of ESR1 mutations.[8][9]

Vepdegestrant Signaling Pathway and Mechanism of Action



[Click to download full resolution via product page](#)

Caption: Mechanism of action of Vepdegestrant (**ARV-471**).

Comparative Efficacy Data

The following tables summarize the clinical efficacy of vepdegestrant in comparison to fulvestrant, particularly in the context of ESR1 mutation status.

Table 1: Efficacy of Vepdegestrant in the VERITAC Phase 2 Expansion Trial

Patient Population	Dosing Cohort	Clinical Benefit Rate (CBR)	95% CI
All Patients (n=71)	200 mg (n=35)	37.1%	21.5% - 55.1%
500 mg (n=36)	38.9%	23.1% - 56.5%	
Overall	38.0%	26.8% - 50.3%	
ESR1-mutant (n=41)	200 mg (n=19)	47.4%	24.4% - 71.1%
500 mg (n=22)	54.5%	32.2% - 75.6%	
Overall	51.2%	35.1% - 67.1%	

Data from the
VERITAC Phase 2
expansion trial as
presented at the 2022
San Antonio Breast
Cancer Symposium.

[\[11\]](#)

Table 2: Efficacy of Vepdegestrant vs. Fulvestrant in the VERITAC-2 Phase 3 Trial

Patient Population	Treatment Arm	Primary Endpoint: Progression-Free Survival (PFS)
ESR1-mutant	Vepdegestrant	Statistically significant and clinically meaningful improvement vs. fulvestrant
Fulvestrant	-	
Intent-to-Treat (ITT)	Vepdegestrant	No statistically significant improvement vs. fulvestrant
Fulvestrant	-	
Topline results from the VERITAC-2 Phase 3 trial. [8] [9]		

Alternative Therapies and Their Predictive Biomarkers

The primary alternative to vepdegestrant in the context of ER+/HER2- breast cancer that has been extensively studied is fulvestrant, a SERD. Another important alternative is elacestrant, an oral SERD.

Fulvestrant

Fulvestrant is an established therapy for ER+ breast cancer. Its efficacy can also be influenced by ESR1 mutation status, though the benefit of vepdegestrant in this population appears to be superior based on the VERITAC-2 results.[\[8\]](#)[\[9\]](#)

Elacestrant

Elacestrant is an oral SERD that has received FDA approval for the treatment of ER+/HER2-, ESR1-mutated advanced or metastatic breast cancer.[\[12\]](#) The approval was based on the Phase 3 EMERALD trial, which demonstrated a significant PFS benefit for elacestrant over standard-of-care endocrine therapy (including fulvestrant) in patients with ESR1 mutations.[\[13\]](#)

Table 3: Comparison of Vepdegestrant and Elacestrant in ESR1-Mutant Breast Cancer


Feature	Vepdegestrant (ARV-471)	Elacestrant
Drug Class	PROTAC ER Degradar	Oral SERD
Key Clinical Trial	VERITAC-2	EMERALD
Primary Endpoint Met in ESR1-mutant population?	Yes	Yes
Comparator	Fulvestrant	Standard of Care (Fulvestrant or Aromatase Inhibitor)

Potential Mechanisms of Resistance to Vepdegestrant

While ESR1 mutations predict sensitivity, understanding potential resistance mechanisms is crucial for long-term treatment strategies. Preclinical studies have identified several potential pathways of acquired resistance to vepdegestrant:

- Upregulation of HER family and MAPK/AKT signaling: Increased expression and activation of EGFR, HER2, and HER3, as well as downstream MAPK/AKT signaling, have been observed in vepdegestrant-resistant cell lines.[\[4\]](#)[\[14\]](#)
- NRAS copy number gain: This alteration, leading to increased NRAS expression, has also been identified.[\[4\]](#)[\[14\]](#)
- Loss of ER expression: Some resistant cells exhibit decreased ER expression, leading to an ER-independent state.[\[15\]](#)[\[16\]](#)
- Alterations in the E3 ligase machinery: While not observed in all preclinical models, mutations or loss of CRBN, the E3 ligase recruited by vepdegestrant, could theoretically confer resistance.[\[14\]](#)[\[15\]](#)

Resistance Pathways to Vepdegestrant



[Click to download full resolution via product page](#)

Caption: Potential resistance pathways to Vepdegestrant.


Experimental Protocols

VERITAC-2 Clinical Trial (NCT05654623)

- Objective: To evaluate the efficacy and safety of vepdegestrant monotherapy compared to fulvestrant in patients with ER+/HER2- advanced or metastatic breast cancer.[9]
- Patient Population: Patients with ER+/HER2- advanced or metastatic breast cancer who had previously received treatment with a CDK4/6 inhibitor plus endocrine therapy.[9]
- Biomarker Assessment: ESR1 mutation status was a key stratification factor, determined by central laboratory testing.
- Treatment Arms:
 - Vepdegestrant administered orally once daily.
 - Fulvestrant administered intramuscularly.[9]

- Primary Endpoint: Progression-free survival (PFS) in both the ITT and ESR1-mutant populations.[9]

Experimental Workflow for Biomarker Assessment



[Click to download full resolution via product page](#)

Caption: Workflow for ESR1 mutation testing.

Conclusion

The development of vepdegestrant (**ARV-471**) represents a significant advancement in the treatment of ER+/HER2- breast cancer. The presence of ESR1 mutations is a robust predictive biomarker for sensitivity to this novel PROTAC ER degrader, offering a more effective treatment option compared to fulvestrant for this patient population. As research continues, further

elucidation of resistance mechanisms will be critical for optimizing treatment sequencing and developing combination strategies to overcome resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Oral Estrogen Receptor PROTAC Vepdegestrant \(ARV-471\) Is Highly Efficacious as Monotherapy and in Combination with CDK4/6 or PI3K/mTOR Pathway Inhibitors in Preclinical ER+ Breast Cancer Models - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. Vepdegestrant \(ARV-471\)* | Pfizer Oncology Development Website \[pfizeroncologydevelopment.com\]](#)
- [3. cancernetwork.com \[cancernetwork.com\]](#)
- [4. arvinasmedical.com \[arvinasmedical.com\]](#)
- [5. eurekaalert.org \[eurekaalert.org\]](#)
- [6. aacrjournals.org \[aacrjournals.org\]](#)
- [7. aacrjournals.org \[aacrjournals.org\]](#)
- [8. appliedclinicaltrialsonline.com \[appliedclinicaltrialsonline.com\]](#)
- [9. Arvinas and Pfizer Announce Positive Topline Results from Phase 3 VERITAC-2 Clinical Trial | Pfizer \[pfizer.com\]](#)
- [10. onclive.com \[onclive.com\]](#)
- [11. onclive.com \[onclive.com\]](#)
- [12. onclive.com \[onclive.com\]](#)
- [13. Emerging systemic therapy options beyond CDK4/6 inhibitors for hormone receptor-positive HER2-negative advanced breast cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. aacrjournals.org \[aacrjournals.org\]](#)
- [15. aacrjournals.org \[aacrjournals.org\]](#)
- [16. researchgate.net \[researchgate.net\]](#)

- To cite this document: BenchChem. [Predicting Sensitivity to Vepdegestrant (ARV-471): A Comparative Guide to Biomarkers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b8192781/docs#predicting-sensitivity-to-vepdegestrant-arv-471-a-comparative-guide-to-biomarkers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)